Cas no 897623-67-5 (N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 897623-67-5
• MF: C₁₄H₁₂FN₅OS
• MW: 317.341383934021
• CID: 6604879
• PubChem ID: 16799303
• Update Time: 2025-07-08

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide
• N-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]-2-thiophen-2-ylacetamide
• N-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)-2-(thiophen-2-yl)acetamide
• N-{[1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-2-(thiophen-2-yl)acetamide
• 897623-67-5
• F2070-1723
• AKOS024625811

• Inchi： 1S/C14H12FN5OS/c15-10-3-5-11(6-4-10)20-13(17-18-19-20)9-16-14(21)8-12-2-1-7-22-12/h1-7H,8-9H2,(H,16,21)
• InChI Key： XMSBGHLORZVASQ-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(F)C=C2)N=NN=1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 317.07465936g/mol
• Monoisotopic Mass: 317.07465936g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 101Ų

Additional information on N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide

Introduction to N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide (CAS No 897623-67-5)

N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide, also known by its CAS registry number CAS No 897623-67-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tetrazole ring system with a thiophene moiety and an amide group. The tetrazole ring is a five-membered aromatic heterocycle containing four nitrogen atoms and one carbon atom. The presence of fluorine in the phenyl group adds to the compound's complexity and potential biological activity.

The synthesis of N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-2-(thiophen-2-yl)acetamide involves a series of carefully designed reactions. The tetrazole ring is typically formed through the cyclization of hydrazoic acid derivatives under specific conditions. The substitution of the phenyl group at the 4-position with fluorine introduces steric and electronic effects that can influence the compound's reactivity and stability. The thiophene moiety, on the other hand, is known for its aromaticity and ability to participate in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery. The tetrazole ring is known to exhibit diverse biological activities, including anti-inflammatory and anticancer properties. The integration of a thiophene group further enhances the compound's pharmacokinetic properties, such as solubility and bioavailability. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition assays, where it has shown promising results in modulating enzyme activity.

In addition to its pharmacological applications, CAS No 897623-67-5 has also been studied for its potential use in materials science. The compound's ability to form stable complexes with transition metals makes it a candidate for applications in catalysis and sensor technology. Recent advancements in computational chemistry have allowed for detailed modeling of its electronic structure, providing insights into its reactivity and selectivity.

The synthesis and characterization of this compound have been reported in several peer-reviewed journals. For instance, a study published in the Journal of Medicinal Chemistry detailed the optimization of synthetic routes to improve yield and purity. Another study in Organic Letters explored its interaction with various biological targets using advanced spectroscopic techniques.

Looking ahead, the development of novel derivatives based on this compound holds great promise for expanding its applications. Researchers are actively exploring modifications to the fluorine substituent and the thiophene moiety to enhance specific properties such as selectivity and potency. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical settings.

In conclusion, N-{1-(4-fluorophenyl)-1H-1,2,3,4-tetrazol-5-y methyl}-2-(thiophen - ilyl)acetamide (CAS No 897623 - 67 - 5) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique structure and versatile reactivity make it a subject of intense research interest across multiple disciplines.